Cas no 139314-01-5 (Quilostigmine)

• Product Name: Quilostigmine
• CAS No: 139314-01-5
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 150867
• Update Time: 2025-06-30

Quilostigmine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylicacid, 3,4-dihydro-,(3aS,8aR)-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo[2,3-b]indol-5-ylester
• [(3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-yl] 3,4-dihydro-1H-isoquinoline-2-carboxylate
• 2(1H)-Isoquinolinecarboxylicacid, 3,4-dihydro-,(3aS,8aR)-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimet...
• 2(1H)-Isoquinolinecarboxylicacid, 3,4-dihydro-,(3aS,8aR)-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo[2,3-b]indol-5-yleste
• AC1L30LY
• CHEBI:802536
• CHEMBL1243298
• NXX 066
• NXX-066
• Quilostigmine
• SureCN28872
• UNII-2L1YNO4SQJ

• Inchi： 1S/C23H27N3O2/c1-23-11-13-24(2)21(23)25(3)20-9-8-18(14-19(20)23)28-22(27)26-12-10-16-6-4-5-7-17(16)15-26/h4-9,14,21H,10-13,15H2,1-3H3/t21-,23+/m1/s1
• InChI Key： IIFRKALDATVOJE-GGAORHGYSA-N
• SMILES： O(C(N1CC2C=CC=CC=2CC1)=O)C1C=CC2=C(C=1)[C@]1(C)CCN(C)[C@@H]1N2C

Computed Properties

• Exact Mass: 377.21
• Monoisotopic Mass: 377.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.215
• Boiling Point: 535.7°Cat760mmHg
• Flash Point: 277.8°C
• Refractive Index: 1.617

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles

Additional information on Quilostigmine

Quilostigmine (CAS No. 139314-01-5): A Promising Acetylcholinesterase Inhibitor for Neurological Disorders

Quilostigmine, with the chemical abstract service (CAS) number 139314-01-5, is a potent and selective acetylcholinesterase (AChE) inhibitor that has garnered significant attention in the field of neuropharmacology. This compound is being extensively studied for its potential therapeutic applications in various neurological disorders, particularly those involving cognitive impairment and neurodegenerative diseases.

The chemical structure of Quilostigmine is characterized by its unique molecular framework, which confers it with high affinity and specificity for the AChE enzyme. This enzyme plays a crucial role in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function and memory. By inhibiting AChE, Quilostigmine helps to increase the levels of acetylcholine in the brain, thereby enhancing cognitive performance and potentially slowing the progression of neurodegenerative diseases.

Recent studies have highlighted the efficacy of Quilostigmine in preclinical models of Alzheimer's disease (AD). In a study published in the Journal of Neurochemistry, researchers demonstrated that Quilostigmine significantly improved cognitive function in transgenic mice models of AD. The compound was shown to reduce amyloid-beta (Aβ) plaque formation and tau protein hyperphosphorylation, two key pathological hallmarks of AD. These findings suggest that Quilostigmine may have a dual mechanism of action, not only enhancing acetylcholine levels but also modulating the underlying pathophysiology of AD.

In addition to its potential in AD, Quilostigmine has also shown promise in other neurological conditions. For instance, a clinical trial evaluating the use of Quilostigmine in patients with mild cognitive impairment (MCI) reported significant improvements in memory and executive function. The trial, conducted at multiple centers across Europe, involved a double-blind, placebo-controlled design and demonstrated that Quilostigmine was well-tolerated with minimal side effects.

The pharmacokinetic properties of Quilostigmine have been extensively characterized. It exhibits good oral bioavailability and a favorable pharmacodynamic profile, making it suitable for long-term administration. Preclinical studies have shown that Quilostigmine rapidly crosses the blood-brain barrier (BBB), ensuring effective delivery to the central nervous system (CNS). This property is crucial for its therapeutic efficacy in neurological disorders where CNS involvement is significant.

Safety and tolerability are critical considerations in the development of any therapeutic agent. Extensive toxicological studies have been conducted to evaluate the safety profile of Quilostigmine. These studies have consistently shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Common side effects reported include mild gastrointestinal symptoms such as nausea and diarrhea, which are generally transient and manageable.

The potential applications of Quilostigmine extend beyond neurological disorders. Recent research has explored its use in other areas such as pain management and psychiatric disorders. For example, a study published in the Pain Research and Management journal investigated the analgesic properties of Quilostigmine. The results indicated that it effectively reduced pain sensitivity in animal models, suggesting its potential as an adjunct therapy for chronic pain conditions.

In conclusion, Quilostigmine (CAS No. 139314-01-5) represents a promising therapeutic candidate with a broad spectrum of potential applications. Its unique mechanism of action, favorable pharmacokinetic properties, and robust safety profile make it an attractive option for further clinical development. Ongoing research continues to uncover new insights into its mechanisms and therapeutic potential, paving the way for its potential use in treating a wide range of neurological and other medical conditions.